Cas no 470-07-5 ((5alpha,25R)-spirostan-3-one)

• Product name: (5alpha,25R)-spirostan-3-one
• CAS No: 470-07-5
• MF: C₂₇H₄₂O₃
• MW: 414.62058
• CID: 1517690
• PubChem ID: 101692

(5alpha,25R)-spirostan-3-one Chemical and Physical Properties

Names and Identifiers

• (5alpha,25R)-spirostan-3-one
• 5.alpha.-Spirostan-3-one, (25R)-
• 5alpha-Spirostan-3-one, (25R)-
• Spirostan-3-one, (5.alpha.,25R)-
• Spirostan-3-one, (5alpha,25R)-
• (25R)-5α-Spirostan-3-one
• Spirostan-3-one
• CIBAPVLFORANSS-AIEOQHCFSA-N
• (25r)-5a-spirostan-3-one
• 470-07-5
• Tigogenone
• SCHEMBL8770612
• CHEMBL1770684
• (1R,2S,4S,5'R,6R,7S,8R,9S,12S,13S,18S)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-16-one
• (5alpha,25R)spirostan-3-one
• 3-Dehydrotigogenin
• AKOS040754552
• DTXSID30963715
• Yuccagenone

• Inchi： InChI=1S/C27H42O3/c1-16-7-12-27(29-15-16)17(2)24-23(30-27)14-22-20-6-5-18-13-19(28)8-10-25(18,3)21(20)9-11-26(22,24)4/h16-18,20-24H,5-15H2,1-4H3/t16-,17+,18+,20-,21+,22+,23+,24+,25+,26+,27-/m1/s1
• InChI Key： CIBAPVLFORANSS-AIEOQHCFSA-N
• SMILES： CC1CCC2(C(C3C(O2)CC4C3(CCC5C4CCC6C5(CCC(=O)C6)C)C)C)OC1

Computed Properties

• Exact Mass: 414.31356
• Monoisotopic Mass: 414.31339520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 0
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų
• XLogP3: 6.1

Experimental Properties

• PSA: 35.53